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Application Note & Protocol
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the in-situ sulfidation of hydrotreating catalysts
using Di-tert-butyl polysulfide (TBPS). This procedure is critical for the activation of catalysts
used in various hydroprocessing applications, including hydrodesulfurization (HDS) and
hydrodenitrification (HDN).

Introduction

In-situ sulfidation is the process of converting metal oxide species on a fresh catalyst to their
active metal sulfide form within the reactor unit.[1][2][3] Di-tert-butyl polysulfide (TBPS) is a
widely used sulfiding agent favored for its high sulfur content, controlled decomposition, and
improved safety profile compared to other agents like dimethyl disulfide (DMDS).[4][5][6] TBPS
decomposes at a lower temperature, reducing the risk of metal reduction and potentially
shortening the sulfidation time.[1][2][4] The primary decomposition byproducts of TBPS are
hydrogen sulfide (H2S) and isobutane, the latter of which does not dilute the hydrogen recycle
gas.[2][4][7]

Comparison of Sulfiding Agents

The selection of a sulfiding agent is a critical step in catalyst activation. The following table
summarizes the key properties of TBPS compared to the commonly used dimethyl disulfide
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(DMDS).
Di-tert-butyl Polysulfide . . )
Property Dimethyl Disulfide (DMDS)
(TBPS)
Sulfur Content (% wit) 54%[4][7] 68%[4][7]

N As low as 320°F (160°C) in the  Around 392°F (200°C) in the
Decomposition Temperature

presence of catalyst[4] presence of catalyst[4]
Flash Point >100°CJ6] 16°C[6]
] ] H2S, methane, methyl
Byproducts H2S, isobutane, isobutene[4][7]
mercaptan[4][6][7]
Classification Non-flammable liquid[4] Flammable liquid
Odor Diesel-like[1][2][6] Foul, garlic-like[6]

Experimental Protocol: In-Situ Catalyst Sulfidation

This protocol outlines the sequential steps for the in-situ sulfidation of a hydrotreating catalyst
bed using TBPS.

Pre-Sulfidation Preparations

» Catalyst Loading: Load the fresh catalyst into the reactor under an inert atmosphere (e.g.,
nitrogen) to prevent premature oxidation.

o System Leak Test: Pressurize the reactor system with an inert gas to the operating pressure
and check for any leaks.

o Catalyst Drying (Dry-out):
o Circulate hydrogen gas through the catalyst bed.[8]

o Gradually increase the temperature to 100-120°C (212-248°F) to remove any moisture
from the catalyst and the system.[8]

o Maintain this temperature until no more water is observed in the separator.[8]
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Catalyst Wetting

e Cool the reactor to below 150°C (300°F).[1][2][3]

 Introduce a sulfur-free feed (e.g., straight-run gas oil) to the reactor to wet the catalyst bed.
This helps in controlling the exotherm during the initial sulfidation stage.

Sulfidation Procedure

The sulfidation process is typically carried out in two stages to ensure a controlled and
complete conversion of the metal oxides.

Stage 1: Low-Temperature Sulfidation
o Establish a stable flow of hydrogen and the wetting feed through the reactor.

¢ Once the reactor inlet temperature approaches 205-220°C (400-428°F), begin the injection
of TBPS into the feed stream.[1][2][3][4]

¢ Maintain the reactor temperature in the range of 205-220°C (400-428°F).[1][2][3]

o Continuously monitor the H2S concentration in the recycle gas. The initial H2S level will be
very low as it is consumed by the catalyst.

» Hold the temperature at this plateau until "Hz2S breakthrough™ occurs, which is indicated by a
sharp increase in the H2S concentration in the recycle gas, typically exceeding 5000 ppm.[1]
[2][3] This signifies the saturation of the catalyst bed with sulfur at this temperature.

Stage 2: High-Temperature Sulfidation

o After H2S breakthrough, gradually increase the reactor temperature to the secondary
sulfiding plateau, typically between 327-354°C (620-670°F).[1][2][3]

o Hold the temperature at this level for a minimum of 4 hours.[1][2][3]

» During this stage, a second HzS breakthrough may be observed, with H2S levels potentially
exceeding 20,000 ppm, indicating the completion of the sulfidation process.[1][2][3]
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 After the high-temperature hold, the sulfidation is considered complete. The TBPS injection
can be stopped, and the reactor can be brought to normal operating conditions.

Safety Precautions

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, flame-resistant clothing, and chemical-resistant gloves when handling TBPS.[9][10]

e Ventilation: Work in a well-ventilated area to avoid inhalation of vapors.[9]

» Handling: Avoid contact with skin and eyes.[10][11][12] In case of skin contact, wash
thoroughly with water.[12]

o Storage: Store TBPS in a cool, dry, and well-ventilated place away from incompatible
materials.[9][10]

» Spills: In case of a spill, contain the material using an inert absorbent (e.g., sand, silica gel)
and dispose of it according to local regulations.[11] TBPS is an environmentally hazardous
substance and a marine pollutant.[1]

e Hydrogen Sulfide: HzS is a highly toxic gas. Ensure continuous monitoring of HzS levels in
the work environment and have appropriate emergency response plans in place.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the in-situ catalyst sulfidation process with
TBPS.
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Caption: In-situ catalyst sulfidation workflow with TBPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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